Cas no 1784157-59-0 (Methyl 2-(adamantan-2-yl)-3-aminopropanoate)

• Product Name: Methyl 2-(adamantan-2-yl)-3-aminopropanoate
• CAS No: 1784157-59-0
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6329702
• PubChem ID: 84086357
• Update Time: 2025-06-14

Methyl 2-(adamantan-2-yl)-3-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• 1784157-59-0
• EN300-844432
• methyl 2-(adamantan-2-yl)-3-aminopropanoate
• Methyl 2-(adamantan-2-yl)-3-aminopropanoate

• Inchi： 1S/C14H23NO2/c1-17-14(16)12(7-15)13-10-3-8-2-9(5-10)6-11(13)4-8/h8-13H,2-7,15H2,1H3
• InChI Key： IJIXNKHEVWMPBG-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C2CC3CC(C2)CC1C3)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(adamantan-2-yl)-3-aminopropanoate

Research Briefing on Methyl 2-(adamantan-2-yl)-3-aminopropanoate (CAS: 1784157-59-0): Recent Advances and Applications

Methyl 2-(adamantan-2-yl)-3-aminopropanoate (CAS: 1784157-59-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its potential in addressing various medical challenges.

The synthesis of Methyl 2-(adamantan-2-yl)-3-aminopropanoate has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that enhances the efficiency of the synthesis process, reducing byproducts and increasing scalability. This advancement is particularly relevant for industrial applications, where large-scale production of high-purity compounds is essential.

Pharmacological investigations have revealed that Methyl 2-(adamantan-2-yl)-3-aminopropanoate exhibits notable activity as a modulator of specific biological pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its interaction with G-protein-coupled receptors (GPCRs), suggesting potential applications in neurological disorders. The compound's adamantyl moiety is believed to contribute to its ability to cross the blood-brain barrier, making it a valuable scaffold for central nervous system (CNS) drug development.

In addition to its neurological applications, Methyl 2-(adamantan-2-yl)-3-aminopropanoate has shown promise in oncology research. A recent preprint (2024) from a collaborative team at several leading cancer institutes highlighted its role in inhibiting tumor growth in preclinical models. The compound's mechanism involves the disruption of key signaling pathways in cancer cells, leading to apoptosis. These findings are currently under peer review, but they underscore the compound's versatility and therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-(adamantan-2-yl)-3-aminopropanoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic profile while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Methyl 2-(adamantan-2-yl)-3-aminopropanoate (CAS: 1784157-59-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse pharmacological effects make it a valuable tool for understanding biological mechanisms and developing novel therapeutics. Future research should focus on optimizing its properties for clinical use and expanding its applications across different therapeutic areas.